![molecular formula C17H15N3O5 B2801502 (E)-4-((4-((4-nitrobenzylidene)amino)phenyl)amino)-4-oxobutanoic acid CAS No. 682790-71-2](/img/structure/B2801502.png)
(E)-4-((4-((4-nitrobenzylidene)amino)phenyl)amino)-4-oxobutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-4-((4-((4-nitrobenzylidene)amino)phenyl)amino)-4-oxobutanoic acid, also known as NB-3, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the family of β-lactamase inhibitors and has been shown to possess antibacterial activity against various bacterial strains.
Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of compounds related to (E)-4-((4-((4-nitrobenzylidene)amino)phenyl)amino)-4-oxobutanoic acid have been explored in various studies. These compounds are synthesized through reactions involving nitrobenzylidene derivatives and analyzed using spectroscopic and crystallographic techniques. The structural aspects are described with elemental analysis and techniques like FT-IR, UV–Vis, NMR, Mass, and fluorescence spectroscopy. The synthesized compounds exhibit properties such as non-electrolytic nature and thermal decomposition leading to specific end products like SnO2 (Devi, Yadav, & Singh, 2019).
Antimicrobial and Antioxidant Activities
These compounds have been evaluated for in vitro antimicrobial activities against various bacterial and fungal strains, showing that the organotin(IV) complexes derived from related Schiff base ligands possess enhanced antimicrobial activity. Additionally, the compounds exhibit antioxidant properties through free radical scavenging assays, indicating potential for drug development (Devi, Yadav, & Singh, 2019).
Anti-inflammatory Potential
The anti-inflammatory potential of these compounds has also been investigated. Studies using the egg albumin method to evaluate the inhibition of protein denaturation suggest that the metal complexes of related Schiff base ligands may have significant anti-inflammatory properties, offering insights into their potential therapeutic applications (Devi, Yadav, & Singh, 2019).
Molecular Docking and Biological Activities
Molecular docking studies, alongside vibrational, structural, electronic, and optical analyses, provide insights into the interactions and biological activities of these compounds. Such investigations reveal their role in inhibiting specific growth factors and suggest their potential in pharmacological applications, emphasizing the versatility of these compounds in scientific research (Vanasundari et al., 2018).
properties
IUPAC Name |
4-[4-[(4-nitrophenyl)methylideneamino]anilino]-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O5/c21-16(9-10-17(22)23)19-14-5-3-13(4-6-14)18-11-12-1-7-15(8-2-12)20(24)25/h1-8,11H,9-10H2,(H,19,21)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUYWNUOIPOWIHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=NC2=CC=C(C=C2)NC(=O)CCC(=O)O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-4-((4-((4-nitrobenzylidene)amino)phenyl)amino)-4-oxobutanoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.